Cas no 2411224-14-9 (2-Chloro-1-[3-(3,5-difluorophenoxy)-1-pyrrolidinyl]-1-propanone)

• Product Name: 2-Chloro-1-[3-(3,5-difluorophenoxy)-1-pyrrolidinyl]-1-propanone
• CAS No: 2411224-14-9
• MF: C₁₃H₁₄ClF₂NO₂
• MW: 289.70556974411
• CID: 5414918
• PubChem ID: 146106562
• Update Time: 2025-06-11

2-Chloro-1-[3-(3,5-difluorophenoxy)-1-pyrrolidinyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• EN300-7560115
• Z2981789082
• 2411224-14-9
• 2-Chloro-1-[3-(3,5-difluorophenoxy)pyrrolidin-1-yl]propan-1-one
• 2-Chloro-1-[3-(3,5-difluorophenoxy)-1-pyrrolidinyl]-1-propanone

• Inchi： 1S/C13H14ClF2NO2/c1-8(14)13(18)17-3-2-11(7-17)19-12-5-9(15)4-10(16)6-12/h4-6,8,11H,2-3,7H2,1H3
• InChI Key： LDJDYXDAYSEATM-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=CC(F)=CC(F)=C2)C1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 289.0681127g/mol
• Monoisotopic Mass: 289.0681127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 371.2±42.0 °C(Predicted)
• pka: -2.67±0.40(Predicted)

Additional information on 2-Chloro-1-[3-(3,5-difluorophenoxy)-1-pyrrolidinyl]-1-propanone

Research Brief on 2-Chloro-1-[3-(3,5-difluorophenoxy)-1-pyrrolidinyl]-1-propanone (CAS: 2411224-14-9)

2-Chloro-1-[3-(3,5-difluorophenoxy)-1-pyrrolidinyl]-1-propanone (CAS: 2411224-14-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinyl and difluorophenoxy moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies. Recent studies have explored its synthesis, mechanism of action, and pharmacological properties, making it a subject of intense scientific investigation.

The compound's structural features, including the chloro-propanone group and the difluorophenoxy substitution, contribute to its reactivity and biological activity. Researchers have identified its ability to interact with specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, preliminary in vitro studies suggest that 2-Chloro-1-[3-(3,5-difluorophenoxy)-1-pyrrolidinyl]-1-propanone exhibits inhibitory effects on kinases and proteases, which are critical in disease progression. These findings highlight its potential as a lead compound for drug development.

Recent advancements in synthetic methodologies have enabled the efficient production of 2-Chloro-1-[3-(3,5-difluorophenoxy)-1-pyrrolidinyl]-1-propanone with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis route that optimizes the incorporation of the difluorophenoxy group while minimizing side reactions. This methodological improvement has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies, which are essential for optimizing the compound's therapeutic efficacy and safety profile.

In addition to its synthetic accessibility, the pharmacokinetic properties of 2-Chloro-1-[3-(3,5-difluorophenoxy)-1-pyrrolidinyl]-1-propanone have been investigated in preclinical models. Results from these studies indicate moderate bioavailability and favorable tissue distribution, particularly in organs associated with inflammatory diseases. However, challenges such as metabolic stability and potential off-target effects remain to be addressed. Ongoing research aims to modify the compound's structure to enhance its metabolic resistance while retaining its biological activity.

The therapeutic potential of 2-Chloro-1-[3-(3,5-difluorophenoxy)-1-pyrrolidinyl]-1-propanone extends beyond its initial applications. Recent exploratory studies have investigated its role in neurodegenerative diseases, where its ability to modulate specific signaling pathways could offer neuroprotective benefits. Furthermore, collaborations between academic and industrial researchers have accelerated the compound's transition from bench to bedside, with several patent applications filed for its use in treating chronic inflammatory conditions and certain cancers.

In conclusion, 2-Chloro-1-[3-(3,5-difluorophenoxy)-1-pyrrolidinyl]-1-propanone (CAS: 2411224-14-9) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes, combined with its demonstrated biological activities, underscore its potential as a therapeutic agent. Future research will likely focus on refining its pharmacological properties and expanding its clinical applications, paving the way for its eventual integration into therapeutic regimens.